N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• InChI: InChI=1S/C18H24N2O5S/c21-18(15-2-1-3-16-17(15)25-10-9-24-16)19-13-4-7-20(8-5-13)14-6-11-26(22,23)12-14/h1-3,13-14H,4-12H2,(H,19,21)
• InChI Key: AFTOTUBIMJTAAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=C3C(=CC=C2)OCCO3)C4CCS(=O)(=O)C4
• Molecular Formula: C18H24N2O5S
• Molecular Weight: 380.5 g/mol

Description

N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide is a useful research compound. Its molecular formula is C18H24N2O5S and its molecular weight is 380.46. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction and Pharmacophore Models

Research on related compounds, such as biarylpyrazoles and cannabinoid receptor antagonists, provides insights into molecular interactions and the development of pharmacophore models. Studies have shown that compounds like SR141716, a cannabinoid receptor antagonist, have been critical in understanding the conformational dynamics and molecular interactions at the CB1 cannabinoid receptor. These interactions have been elucidated through conformational analyses and 3D quantitative structure-activity relationship (QSAR) models, helping in the identification of key molecular features responsible for binding affinity and specificity (Shim et al., 2002).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel compounds, such as benzodifuranyl derivatives, have been pursued for their potential anti-inflammatory and analgesic properties. These efforts highlight the importance of synthetic chemistry in developing new therapeutic agents by modifying chemical structures to enhance biological activity and selectivity (Abu‐Hashem et al., 2020).

Antagonistic Activity and Drug Design

Further, the structure-activity relationships (SAR) of pyrazole derivatives acting as cannabinoid receptor antagonists emphasize the role of specific structural modifications in achieving potent and selective antagonistic activity. These studies contribute to drug design by identifying key pharmacophoric elements and optimizing drug-receptor interactions (Lan et al., 1999).

Labeling and Metabolic Studies

Research on the labeling of compounds like flecainide acetate with carbon-14 showcases the importance of these methodologies in pharmacokinetics and metabolic studies, allowing researchers to track the distribution, metabolism, and excretion of drugs (Banitt & Conard, 1981).

Virtual Screening and Pharmacological Studies

Virtual screening methods targeting specific receptors have led to the identification of compounds with potential therapeutic benefits, underscoring the role of computational tools in accelerating drug discovery and development (Wang et al., 2011).

Mechanism of Action

Target of Action

The primary target of this compound is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

The compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels affects various biochemical pathways. These channels play a crucial role in regulating heart rate and are involved in numerous physiological processes such as pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK assays . The results indicate that it displays nanomolar potency as a GIRK1/2 activator with improved metabolic stability over the prototypical urea-based compounds . .